Furan, 2-[(methylsulfonyl)methyl]-5-nitro-

• CAS No.: 39272-73-6
• Molecular Formula: C6H7NO5S
• Molecular Weight: 205.19 g/mol
• IUPAC Name: 2-(methylsulfonylmethyl)-5-nitrofuran
• InChI: InChI=1S/C6H7NO5S/c1-13(10,11)4-5-2-3-6(12-5)7(8)9/h2-3H,4H2,1H3
• InChI Key: ONXLQCUJQCOECR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=CC=C(O1)[N+](=O)[O-]

Description

Furan, 2-[(methylsulfonyl)methyl]-5-nitro- is an organic compound belonging to the furan family Furans are heterocyclic aromatic compounds characterized by a ring structure composed of one oxygen and four carbon atoms

Preparation Methods

The synthesis of Furan, 2-[(methylsulfonyl)methyl]-5-nitro- typically involves multi-step organic reactionsThe reaction conditions often require the use of strong acids and controlled temperatures to ensure the desired substitution occurs without unwanted side reactions . Industrial production methods may involve optimized catalytic processes to enhance yield and purity while minimizing environmental impact .

Chemical Reactions Analysis

Furan, 2-[(methylsulfonyl)methyl]-5-nitro- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfone derivatives using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The methylsulfonyl group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

Furan, 2-[(methylsulfonyl)methyl]-5-nitro- has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in the development of new materials.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It is used in the production of polymers, resins, and other industrial chemicals due to its unique chemical properties[][4].

Mechanism of Action

The mechanism of action of Furan, 2-[(methylsulfonyl)methyl]-5-nitro- involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The methylsulfonyl group can also modulate the compound’s reactivity and interaction with enzymes and receptors .

Comparison with Similar Compounds

Furan, 2-[(methylsulfonyl)methyl]-5-nitro- can be compared with other similar compounds such as:

2-Methylfuran: A simpler furan derivative without the nitro and methylsulfonyl groups, used primarily as a solvent and in the production of other chemicals.

5-Nitrofuran: A furan derivative with only the nitro group, known for its antimicrobial properties.

2-Methyl-3-(methylsulfinyl)furan: A compound with a similar structure but with a sulfinyl group instead of a sulfonyl group, used in various chemical syntheses.